Cas no 29839-74-5 (2,2,5,5-tetramethyloxolan-3-ol)

• Product Name: 2,2,5,5-tetramethyloxolan-3-ol
• CAS No: 29839-74-5
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 267719
• PubChem ID: 34730
• Update Time: 2025-04-19

2,2,5,5-tetramethyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Furanol,tetrahydro-2,2,5,5-tetramethyl-
• 2,2,5,5-tetramethyloxolan-3-ol
• 2,2,5,5-Tetramethyltetrahydro-3-furanol
• 2,2,5,5-tetramethyl-tetrahydro-furan-3-ol
• 2.2.5.5-Tetramethyl-furanidol-(3)
• AC1L1S6F
• BRN 0103783
• NSC33702
• NSC 33702
• AKOS017518203
• LS-11875
• 3-FURANOL, TETRAHYDRO-2,2,5,5-TETRAMETHYL-
• EN300-157015
• SCHEMBL11558911
• 2,2,5,5-Tetramethyltetrahydrofuran-3-ol
• CS-0235463
• 5-17-03-00165 (Beilstein Handbook Reference)
• Z1255488775
• MFCD01725994
• NSC-33702
• 29839-74-5

• Inchi： 1S/C8H16O2/c1-7(2)5-6(9)8(3,4)10-7/h6,9H,5H2,1-4H3
• InChI Key： GKSJXWYSYWFBEY-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(C1(C)C)O

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 0.8

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 188.1±8.0 °C at 760 mmHg
• Flash Point: 61.8±12.7 °C
• Refractive Index: 1.437
• PSA: 29.46
• LogP: 1.32480
• Vapor Pressure: 0.2±0.8 mmHg at 25°C

2,2,5,5-tetramethyloxolan-3-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)